Breyniaionoside A

• Molecular Formula: C19H32O9
• Molecular Weight: 404.5 g/mol
• InChI: InChI=1S/C19H32O9/c1-10-6-11(22)7-18(2,3)19(10,26)5-4-12(8-20)27-17-16(25)15(24)14(23)13(9-21)28-17/h4-5,10,12-17,20-21,23-26H,6-9H2,1-3H3/b5-4+
• InChIKey: JTIZGDFRGKUHKK-SNAWJCMRSA-N

Breyniaionoside A: Megastigmane Glucoside Reference Standard from Breynia officinalis

Breyniaionoside A (CAS: 823182-23-6) is a C13-norisoprenoid megastigmane glucoside with molecular formula C19H32O9 and molecular weight 404.45 g/mol [1]. First isolated from the leaves of Breynia officinalis HEMSL. (Euphorbiaceae) and characterized spectroscopically [2], its absolute stereochemistry was subsequently confirmed via comparative structural analysis of related megastigmane glucosides [3]. The compound exists as a glycosidically bound derivative with a characteristic cyclohexanone core and a terminal β-D-glucopyranosyl moiety [4].

Megastigmane glucoside reference standard for authentication workflows

Resolved absolute stereochemistry supports chiral compound studies

Analytical specification context with batch-specific QC documentation

• [1] Morikawa H, et al. Terpenic and phenolic glycosides from leaves of Breynia officinalis HEMSL. Chem Pharm Bull (Tokyo). 2004;52(9):1086-1090. View Source
• [2] Matsunami K, et al. Megastigmane glucosides and an unusual monoterpene from the leaves of Cananga odorata var. odorata, and absolute structures of megastigmane glucosides isolated from C. odorata var. odorata and Breynia officinalis. J Nat Med. 2010;64(4):460-467. View Source
• [3] KNApSAcK Metabolite Information Database. Breyniaionoside A (C00031635). View Source
• [4] ChemWhat Database. Breyniaionoside A CAS#: 823182-23-6. View Source

Why Generic Megastigmane Glucoside Substitution Fails for Breyniaionoside A-Dependent Research

Breyniaionoside A cannot be reliably replaced by in-class megastigmane glucoside analogs due to its unique stereochemical configuration at C-4 and C-9 positions and specific glycosylation pattern [1]. Structurally related compounds such as breyniaionosides B (C19H32O9, differing in double bond position), C (C19H34O9, saturated analog), and D (C19H32O8, epoxide-containing) possess distinct molecular frameworks that alter hydrogen bonding capacity, metabolic stability, and target interaction potential [2]. Generic substitution without stereochemical verification risks confounding structure-activity relationship (SAR) studies and invalidating comparative pharmacological assessments [3].

Breyniaionoside A

Analog Substitutes

4S,9R stereochemistry; β-D-glucopyranosyl moiety

Differing double bond geometry, epoxide formation, or altered glycosylation

Distinct 13C NMR fingerprint (δ 211.1, 101.2 ppm)

Spectroscopic profile may not match; identity misassignment risk

Consistent hydrogen bonding and solubility pattern

Altered polarity and metabolic stability may confound SAR studies

Generic substitution without stereochemical verification may shift assay responses and invalidate comparative pharmacological assessments.

• [1] Morikawa H, et al. Terpenic and phenolic glycosides from leaves of Breynia officinalis HEMSL. Chem Pharm Bull (Tokyo). 2004;52(9):1086-1090. View Source
• [2] Matsunami K, et al. Megastigmane glucosides and an unusual monoterpene from the leaves of Cananga odorata var. odorata, and absolute structures of megastigmane glucosides isolated from C. odorata var. odorata and Breynia officinalis. J Nat Med. 2010;64(4):460-467. View Source
• [3] Fayed MAA, et al. Comprehensive review on megastigmane glycosides: Sources, bioactivities, and 13C NMR spectroscopic data. Phytochem Lett. 2024;60:19-89. View Source

Breyniaionoside A: Quantitative Differentiation Evidence for Scientific Procurement

Breyniaionoside A Absolute Stereochemical Configuration vs. Closely Related Megastigmane Glucosides

Breyniaionoside A possesses a fully resolved absolute stereochemical configuration at C-4 (4S) and C-9 (9R) positions, in contrast to its congeners breyniaionoside B (differing in C-7/C-8 double bond geometry) and breyniaionoside C (C-9 epimer) [1]. While all three compounds share identical molecular formula C19H32O9, their 13C NMR spectroscopic fingerprints differ significantly: Breyniaionoside A displays characteristic signals at δ 211.1 (C-3 carbonyl) and δ 101.2 (anomeric carbon of glucose), whereas breyniaionoside B exhibits a distinct C-7/C-8 olefinic carbon pattern and breyniaionoside C shows a shifted C-9 resonance [2].

Stereochemical Configuration

Cross-study comparable

4S,9R; δC-3 211.1 ppm, δC-1' 101.2 ppm vs. differing double bond/epimer

Supports spectroscopic authentication in QC

NMR in CD3OD at 125 MHz

Evidence Dimension	Absolute stereochemical configuration (C-4, C-9) and 13C NMR chemical shifts
Target Compound Data	Breyniaionoside A: 4S, 9R configuration; δC-3: 211.1 ppm, δC-1': 101.2 ppm
Comparator Or Baseline	Breyniaionoside B: differing C-7/C-8 double bond geometry; Breyniaionoside C: 9S epimer
Quantified Difference	Distinct 13C NMR patterns enabling unambiguous spectroscopic discrimination
Conditions	NMR spectroscopy (CD3OD, 125 MHz for 13C) as reported in isolation studies

Why This Matters

This enables definitive compound authentication in quality control, preventing misidentification when sourcing from different vendors or natural product libraries.

• [1] Morikawa H, et al. Terpenic and phenolic glycosides from leaves of Breynia officinalis HEMSL. Chem Pharm Bull (Tokyo). 2004;52(9):1086-1090. View Source
• [2] Matsunami K, et al. Megastigmane glucosides and an unusual monoterpene from the leaves of Cananga odorata var. odorata, and absolute structures of megastigmane glucosides isolated from C. odorata var. odorata and Breynia officinalis. J Nat Med. 2010;64(4):460-467. View Source

Breyniaionoside A Solubility and Density Properties vs. Epoxide-Containing Analog Breyniaionoside D

Breyniaionoside A exhibits calculated solubility of 28 g/L at 25 °C and density of 1.36±0.1 g/cm³ at 20 °C/760 torr . In contrast, breyniaionoside D (C19H32O8), which features a 6-oxabicyclo[3.2.1]octane epoxide core instead of the cyclohexanone ring of breyniaionoside A, is expected to display altered polarity and solubility characteristics due to reduced hydrogen bonding capacity (8 vs. 9 oxygen atoms) and constrained ring conformation [1]. The computed logP differences predict distinct chromatographic retention and formulation behavior [2].

Solubility & Density

Class-level inference

28 g/L (calc.), 1.36 g/cm³ vs. epoxide analog D

Informs solvent selection for bioassays

Calculated values; experimental validation required

Evidence Dimension	Solubility and density
Target Compound Data	Breyniaionoside A: solubility 28 g/L (25 °C), density 1.36±0.1 g/cm³ (20 °C/760 torr)
Comparator Or Baseline	Breyniaionoside D: C19H32O8, epoxide-containing analog (no experimental solubility reported)
Quantified Difference	Calculated solubility of 28 g/L for breyniaionoside A; breyniaionoside D not directly measured but structurally distinct
Conditions	Calculated values using ACD/Labs Percepta Platform; experimental validation required

Why This Matters

These values inform solvent selection for bioassays and stock solution preparation, minimizing precipitation artifacts in cell-based experiments.

• [1] Morikawa H, et al. Terpenic and phenolic glycosides from leaves of Breynia officinalis HEMSL. Chem Pharm Bull (Tokyo). 2004;52(9):1086-1090. View Source
• [2] Fayed MAA, et al. Comprehensive review on megastigmane glycosides: Sources, bioactivities, and 13C NMR spectroscopic data. Phytochem Lett. 2024;60:19-89. View Source

Breyniaionoside A Purity Specifications: Vendor-Reported HPLC and NMR Verification

Breyniaionoside A is commercially available with vendor-reported purity specifications ranging from 95% to 98+%, accompanied by batch-specific QC documentation including HPLC chromatograms and 1H-NMR spectra [1]. This level of analytical characterization surpasses that of many generic megastigmane glucoside standards, which are often sold without detailed spectroscopic verification. Procurement decisions for breyniaionoside A can be guided by the availability of NMR and HPLC reports to confirm identity and purity, reducing the risk of misidentified or degraded material in experimental workflows .

Purity Specification

Data to verify

95–98+% with optional HPLC/NMR QC documentation

Supports batch reproducibility review

Vendor-reported; QC reports upon request

Evidence Dimension	Analytical purity verification
Target Compound Data	Breyniaionoside A: reported purity 95-98+% with optional NMR/HPLC QC data
Comparator Or Baseline	Generic megastigmane glucoside standards (often lacking batch-specific QC)
Quantified Difference	Qualitative advantage in documentation availability
Conditions	Vendor specifications; QC reports provided upon request

Why This Matters

Ensures experimental reproducibility and minimizes artifacts due to impurities or degradation products.

• [1] BioCrick Product Page. High Purity Breyniaionoside A CAS:823182-23-6. View Source

Breyniaionoside A Pharmacological Class Potential: Anti-Inflammatory and Immunomodulatory Activity Inference

Megastigmane glycosides as a class demonstrate anti-inflammatory activity in vitro, with reported IC50 values for NO production inhibition in RAW264.7 cells ranging from 39.3 μM to 82.2 μM for structurally related compounds [1]. While direct quantitative activity data for breyniaionoside A is not yet reported in peer-reviewed literature, its structural features (cyclohexanone core with β-D-glucopyranosyl moiety) align with pharmacophores known to modulate NF-κB and MAPK signaling pathways [2]. In contrast, saturated analogs (e.g., breyniaionoside C) or epoxide-containing derivatives (breyniaionoside D) may exhibit altered potency due to differences in hydrogen bonding and metabolic stability [3].

Anti-inflammatory Class Potential

Class-level inference

Class IC50 39.3–82.2 μM (NO inhibition); no direct data for A

Supports inflammation assay screening context

RAW264.7 macrophage model; breyniaionoside A data not reported

Evidence Dimension	Anti-inflammatory activity potential
Target Compound Data	Breyniaionoside A: no direct IC50 reported; class-level anti-inflammatory activity inferred
Comparator Or Baseline	Megastigmane glycosides: reported IC50 values for NO inhibition 39.3–82.2 μM (RAW264.7 cells)
Quantified Difference	Not directly quantifiable; inferred class activity range
Conditions	LPS-stimulated RAW264.7 murine macrophage model

Why This Matters

Prioritizes breyniaionoside A for screening in inflammation-targeted assays, where its specific stereochemistry may yield differential potency.

• [1] Fayed MAA, et al. Comprehensive review on megastigmane glycosides: Sources, bioactivities, and 13C NMR spectroscopic data. Phytochem Lett. 2024;60:19-89. View Source
• [2] Gad HA, et al. C13-Norisoprenoid megastigmanes: Biosynthesis, classification, natural sources, biological activities, and structure-activity relationship – A comprehensive review. Fitoterapia. 2025;183:106472. View Source
• [3] Matsunami K, et al. Megastigmane glucosides and an unusual monoterpene from the leaves of Cananga odorata var. odorata, and absolute structures of megastigmane glucosides isolated from C. odorata var. odorata and Breynia officinalis. J Nat Med. 2010;64(4):460-467. View Source

Breyniaionoside A: Recommended Research and Industrial Application Scenarios

Natural Product Authentication and Quality Control Reference Standard

Employ breyniaionoside A as a chromatographic and spectroscopic reference standard for the authentication of Breynia officinalis extracts and related herbal formulations. Its fully resolved absolute stereochemistry [1] and distinctive 13C NMR fingerprint [2] enable reliable compound identification in complex matrices.

Megastigmane Glucoside Structure-Activity Relationship (SAR) Studies

Utilize breyniaionoside A as a key scaffold for SAR investigations of megastigmane glucosides. Its defined stereochemical configuration allows systematic comparison with structurally related analogs (breyniaionosides B-D) to elucidate the impact of double bond position, ring saturation, and epoxide formation on biological activity [1][2].

Anti-Inflammatory Drug Discovery Screening

Incorporate breyniaionoside A into focused screening libraries for the identification of novel anti-inflammatory agents. Based on class-level evidence of megastigmane glycoside activity against NO production in RAW264.7 macrophages (IC50 range 39.3–82.2 μM) [3], breyniaionoside A is a candidate for evaluation in LPS-stimulated inflammatory models.

Phytochemical and Chemotaxonomic Studies of Euphorbiaceae

Deploy breyniaionoside A as a chemotaxonomic marker for species identification and phylogenetic analysis within the Breynia genus and broader Euphorbiaceae family [2]. Its occurrence profile aids in distinguishing B. officinalis from morphologically similar taxa.

Application

Selection Property

Validation Focus

Authentication reference standard

Stereochemical & NMR fingerprint

Spectroscopic identity confirmation

Megastigmane SAR studies

Defined stereochemistry

Comparative structural analysis

Inflammation-targeted screening

Class-level anti-inflammatory potential

NO production inhibition assay context

Chemotaxonomic marker

Species-specific occurrence

Phylogenetic marker validation

• [1] Morikawa H, et al. Terpenic and phenolic glycosides from leaves of Breynia officinalis HEMSL. Chem Pharm Bull (Tokyo). 2004;52(9):1086-1090. View Source
• [2] Matsunami K, et al. Megastigmane glucosides and an unusual monoterpene from the leaves of Cananga odorata var. odorata, and absolute structures of megastigmane glucosides isolated from C. odorata var. odorata and Breynia officinalis. J Nat Med. 2010;64(4):460-467. View Source
• [3] Fayed MAA, et al. Comprehensive review on megastigmane glycosides: Sources, bioactivities, and 13C NMR spectroscopic data. Phytochem Lett. 2024;60:19-89. View Source